Cas no 1806784-49-5 (2-(Bromomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carbonyl chloride)

2-(Bromomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carbonyl chloride is a highly functionalized pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a reactive bromomethyl group, trifluoromethoxy and trifluoromethyl substituents, and an acyl chloride moiety—make it a versatile intermediate for introducing trifluoromethylated pyridine scaffolds into complex molecules. The presence of multiple electrophilic sites enables selective transformations, particularly in nucleophilic substitution and cross-coupling reactions. The electron-withdrawing trifluoromethyl and trifluoromethoxy groups enhance the stability and reactivity of the intermediate, facilitating its use in the development of bioactive compounds. This compound is particularly valuable in medicinal chemistry for constructing fluorinated heterocycles with potential therapeutic applications.

2-(Bromomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carbonyl chloride structure

1806784-49-5 structure

Product Name:2-(Bromomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carbonyl chloride

CAS No:1806784-49-5

MF:C₉H₃BrClF₆NO₂

MW:386.473041772842

CID:4844260

Update Time:2025-05-24

2-(Bromomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

- 2-(Bromomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carbonyl chloride
- Inchi： 1S/C9H3BrClF6NO2/c10-2-4-6(8(12,13)14)5(20-9(15,16)17)1-3(18-4)7(11)19/h1H,2H2
- InChI Key： NUESYEZNOGWTAV-UHFFFAOYSA-N
- SMILES： BrCC1C(C(F)(F)F)=C(C=C(C(=O)Cl)N=1)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 363
XLogP3: 4.4
Topological Polar Surface Area: 39.2

2-(Bromomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carbonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029080951-1g	2-(Bromomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carbonyl chloride	1806784-49-5	97%	1g	$1,460.20	2022-03-31

2-(Bromomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carbonyl chloride Related Literature

1. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
2. Fate of single walled carbon nanotubes in wetland ecosystems†

Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
3. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

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4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugation

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5. Excess electrons in lithium–ethylamine solutions—density, electrical conductivity and EPR studies

Phys. Chem. Chem. Phys., 1999,1, 3561-3565

Additional information on 2-(Bromomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carbonyl chloride

2-(Bromomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carbonyl Chloride: A Comprehensive Overview

The compound with CAS No. 1806784-49-5, known as 2-(Bromomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carbonyl chloride, is a highly specialized organic molecule that has garnered significant attention in the fields of agricultural chemistry and pharmaceutical research. This compound is characterized by its complex structure, which includes a pyridine ring substituted with multiple functional groups. The presence of a bromomethyl group at position 2, a trifluoromethoxy group at position 4, and a trifluoromethyl group at position 3, along with a carbonyl chloride group at position 6, makes this molecule unique and highly functional.

Recent studies have highlighted the potential of this compound in the development of novel pesticides and herbicides. The trifluoromethoxy and trifluoromethyl groups are known to confer enhanced stability and selective activity against specific pests and weeds. Moreover, the bromomethyl group introduces additional reactivity, which can be exploited in various chemical transformations. Researchers have also explored the use of this compound as an intermediate in the synthesis of more complex molecules with improved bioavailability and efficacy.

The synthesis of 2-(Bromomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carbonyl chloride involves a multi-step process that requires precise control over reaction conditions. Key steps include the introduction of the trifluoromethoxy group via nucleophilic substitution and the subsequent installation of the bromomethyl group through alkylation. Recent advancements in catalytic methods have enabled higher yields and improved purity, making this compound more accessible for large-scale applications.

In terms of application, this compound has shown promise in the development of next-generation agrochemicals. Its ability to target specific enzymes involved in pest metabolism has led to the creation of more environmentally friendly pesticides. Additionally, preliminary studies suggest that this compound may have potential in the pharmaceutical industry as a precursor for drugs targeting metabolic disorders. The combination of its structural complexity and functional versatility makes it a valuable asset in both academic and industrial research settings.

The safety profile of 2-(Bromomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carbonyl chloride has been thoroughly evaluated in accordance with international standards. While it exhibits low acute toxicity, proper handling procedures are recommended due to its reactivity. Environmental impact assessments indicate that this compound degrades efficiently under aerobic conditions, minimizing its ecological footprint.

In conclusion, CAS No. 1806784-49-5 represents a cutting-edge molecule with vast potential across multiple industries. Its unique structure, combined with recent advancements in synthetic methodologies and application research, positions it as a key player in the development of innovative solutions for agricultural and medical challenges.